Cas no 1079178-00-9 (4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole)
1079178-00-9 structure
Product Name:4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole
CAS No:1079178-00-9
MF:C11H11N3O2
MW:217.223942041397
CID:1098227
PubChem ID:58122461
Update Time:2025-04-20
4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole
- SGSWHOSXMMFGAD-UHFFFAOYSA-N
- DB-397146
- 1079178-00-9
- SCHEMBL1616767
- 4-Methyl-1-(2-methyl-4-nitro-phenyl)-1H-imidazole
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- Inchi: 1S/C11H11N3O2/c1-8-5-10(14(15)16)3-4-11(8)13-6-9(2)12-7-13/h3-7H,1-2H3
- InChI Key: SGSWHOSXMMFGAD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=C(C)C=1)N1C=NC(C)=C1)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.6Ų
4-methyl-1-(2-methyl-4-nitrophenyl)-1H-Imidazole Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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